Cas no 477847-85-1 ((2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone)

• Product Name: (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone
• CAS No: 477847-85-1
• MF: C₁₆H₈Cl₂F₃N₃O
• MW: 386.155431747437
• CID: 5232118
• Update Time: 2026-03-07

(2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-DICHLOROPHENYL)(1-[2-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3-TRIAZOL-4-YL)METHANONE
• 4-(2,4-dichlorobenzoyl)-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole
• Bionet1_004243
• HMS581A05
• (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone

• Inchi： 1S/C16H8Cl2F3N3O/c17-9-5-6-10(12(18)7-9)15(25)13-8-24(23-22-13)14-4-2-1-3-11(14)16(19,20)21/h1-8H
• InChI Key： VLFFJWMWVKQROL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CN(C2C=CC=CC=2C(F)(F)F)N=N1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 494
• XLogP3: 5.2
• Topological Polar Surface Area: 47.8

Additional information on (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone

477847-85-1: A Comprehensive Overview of (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone

Introduction to (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone

The compound (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone, identified by the CAS number 477847-85-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a dichlorophenyl group, a trifluoromethyl-substituted phenyl group, and a triazole ring system. The triazole moiety is particularly notable for its versatility in chemical synthesis and its ability to form stable bonds with other functional groups.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of the dichlorophenyl group contributes to the molecule's stability and bioavailability, while the trifluoromethyl group enhances its lipophilicity and metabolic resistance. These properties make (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone an attractive candidate for use in drug design and optimization.

Structural Analysis and Synthesis

The synthesis of (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the dichlorophenyl derivative and the subsequent coupling reaction with the trifluoromethyl-substituted phenyl group. The formation of the triazole ring is achieved through a click chemistry reaction, which is known for its efficiency and selectivity.

Recent advancements in catalytic methods have further streamlined the synthesis process. For instance, the use of palladium catalysts has enabled higher yields and better control over the stereochemistry of the product. These improvements have made it possible to scale up production while maintaining high-quality standards.

Applications in Pharmaceutical Research

The compound (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone has shown promising results in preclinical studies targeting various therapeutic areas. Its ability to modulate key biological pathways makes it a valuable tool in drug discovery programs.

One of the most significant applications of this compound is in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The triazole moiety in this compound plays a crucial role in binding to kinase active sites, thereby inhibiting their enzymatic activity.

Moreover, this compound has demonstrated potential as an antagonist for certain G-protein coupled receptors (GPCRs). GPCRs are widely expressed in various tissues and are implicated in a range of physiological processes. By targeting these receptors, this compound could offer new avenues for treating conditions such as inflammation and neurodegenerative diseases.

Safety and Toxicological Considerations

As with any new chemical entity intended for therapeutic use, understanding the safety profile of (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone is essential. Initial toxicological studies have indicated that this compound exhibits low acute toxicity when administered at doses relevant to therapeutic use.

Long-term toxicity studies are currently underway to assess potential genotoxicity and carcinogenicity. These studies are being conducted according to regulatory guidelines to ensure compliance with international standards for drug safety evaluation.

Conclusion

The compound (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phen